1-(1-benzothien-2-ylcarbonyl)-4-(1-isopropyl-1H-imidazol-2-yl)piperidine

• IUPAC Name: 1-benzothiophen-2-yl-[4-(1-propan-2-ylimidazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H23N3OS/c1-14(2)23-12-9-21-19(23)15-7-10-22(11-8-15)20(24)18-13-16-5-3-4-6-17(16)25-18/h3-6,9,12-15H,7-8,10-11H2,1-2H3
• InChI Key: ACGCPHAQDCNUHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CN=C1C2CCN(CC2)C(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol

Description

1-(1-benzothien-2-ylcarbonyl)-4-(1-isopropyl-1H-imidazol-2-yl)piperidine is a useful research compound. Its molecular formula is C20H23N3OS and its molecular weight is 353.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.15618354 g/mol and the complexity rating of the compound is 478. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Drug Development

• Compound 1, a potent and selective anaplastic lymphoma kinase (ALK) inhibitor, shows promise for cancer treatment. It underwent mouse-specific enzymatic hydrolysis to a primary amine product, indicating species-specific pharmacokinetics. Efforts to minimize hydrolysis led to analogs with decreased clearance and altered potency against ALK, highlighting the challenges in optimizing pharmacokinetic properties for therapeutic efficacy (Teffera et al., 2013).

Antimicrobial Activity

• Pyridine derivatives synthesized from 2-amino substituted benzothiazole and p-acetamidobenzenesulfonyl chloride showed antimicrobial activity, indicating the potential for developing new antimicrobial agents (Patel & Agravat, 2007).

Neuropharmacology

• 4-Benzyl-1-[4-(1H-imidazol-4-yl)but-3-ynyl]piperidine (8), identified as a potent antagonist of the NR1A/2B subtype of the NMDA receptor, shows potential for treating Parkinson's disease, demonstrating the role of these compounds in neuropharmacological research (Wright et al., 1999).

Glutamate Receptors and Memory

• An experimental drug, 1-(1,3-benzodioxol-5-ylcarbonyl)piperidine, enhanced long-term potentiation in the hippocampus and improved memory retention, suggesting applications in studying memory and potential therapeutic avenues for cognitive disorders (Staubli et al., 1994).

Synthesis of Novel Compounds

• Novel series of benzo[4,5]imidazo[1,2-a]pyridine derivatives were synthesized, offering a methodology for creating new compounds with potential biological activity, demonstrating the versatility of piperidine-based syntheses in drug discovery (Goli-Garmroodi et al., 2015).